methyl 5-chloro-2-methoxy-4-[(2-thienylcarbonyl)amino]benzoate

• IUPAC Name: methyl 5-chloro-2-methoxy-4-(thiophene-2-carbonylamino)benzoate
• InChI: InChI=1S/C14H12ClNO4S/c1-19-11-7-10(9(15)6-8(11)14(18)20-2)16-13(17)12-4-3-5-21-12/h3-7H,1-2H3,(H,16,17)
• InChI Key: MXNCZLVNJZTNHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)OC)Cl)NC(=O)C2=CC=CS2
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

Synthesis Analysis

The synthesis of molecules related to "methyl 5-chloro-2-methoxy-4-[(2-thienylcarbonyl)amino]benzoate" involves multiple steps, including condensation, etherification, and reactions with different reagents to introduce various functional groups. For instance, studies on similar compounds have demonstrated the effectiveness of using methoxy and cyano groups to enhance luminescence properties through specific substitutions on the thiophenyl moiety, indicating the complexity and precision required in synthesis processes (Kim et al., 2021).

Molecular Structure Analysis

Molecular structure analysis of closely related compounds has been carried out using techniques like X-ray diffraction. These analyses reveal detailed information about the orientation of functional groups, bond lengths, and the overall molecular geometry, which are crucial for understanding the compound's chemical behavior. For example, the crystal structure analysis of a similar compound showed disorder in methoxycarbonyl groups and provided insights into the mutual orientation of aryltriazenyl groups, illustrating the compound's complex structural features (Moser et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving "methyl 5-chloro-2-methoxy-4-[(2-thienylcarbonyl)amino]benzoate" and its analogs include a variety of transformations, such as the introduction of amino groups, esterification, and reactions under different conditions to yield compounds with significant pharmacological activity. These reactions underline the compound's reactivity and versatility in forming new chemical entities with diverse properties (Yang et al., 1997).

Physical Properties Analysis

The physical properties of molecules like "methyl 5-chloro-2-methoxy-4-[(2-thienylcarbonyl)amino]benzoate" are crucial for their application in various fields. Properties such as solubility, melting point, and luminescence are determined by the molecular structure and functional groups present in the compound. Studies have shown that specific substitutions can significantly enhance luminescence quantum yields, indicating the importance of physical properties analysis in the development of new materials (Kim et al., 2021).

Scientific Research Applications

Pharmacological Applications

The compound has been studied for its potential in targeting specific receptors in the body. For instance, derivatives of 4-amino-5-chloro-2-methoxybenzoic acid, closely related to the subject compound, have been found to be potent agonists and antagonists for 5-HT4 receptors. These receptors play a crucial role in gastrointestinal motility and the compound's interaction with them suggests its potential application in treating gastrointestinal disorders (Yang et al., 1997).

Materials Science

In the realm of materials science, derivatives of the subject compound have contributed to the development of hyperbranched aromatic polyamides. Thermal polymerization of related esters has shown the production of polymers with desirable properties such as solubility in common solvents and potential applications in various industries (Yang, Jikei, & Kakimoto, 1999).